Cas no 1806490-71-0 (5-Methoxy-3-methyl-2-nitroaniline)

• Product Name: 5-Methoxy-3-methyl-2-nitroaniline
• CAS No: 1806490-71-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5007986
• Update Time: 2025-05-21

5-Methoxy-3-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-methyl-2-nitroaniline
• 5-Methoxy-3-methyl-2-nitroaniline

• Inchi： 1S/C8H10N2O3/c1-5-3-6(13-2)4-7(9)8(5)10(11)12/h3-4H,9H2,1-2H3
• InChI Key： WTOIKDVJMJRGRN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C)C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2
• Topological Polar Surface Area: 81.1

Additional information on 5-Methoxy-3-methyl-2-nitroaniline

Comprehensive Overview of 5-Methoxy-3-methyl-2-nitroaniline (CAS No. 1806490-71-0): Properties, Applications, and Industry Insights

5-Methoxy-3-methyl-2-nitroaniline (CAS No. 1806490-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitroaniline derivative, characterized by a methoxy group at the 5-position and a methyl group at the 3-position, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula, C₈H₁₀N₂O₃, and molecular weight of 182.18 g/mol make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for nitroaniline derivatives like 5-Methoxy-3-methyl-2-nitroaniline has surged, driven by their role in developing antimicrobial agents and photosensitizers. Researchers are particularly interested in its potential to modulate biological activity through targeted structural modifications. The compound’s nitro group and methoxy substituent contribute to its electron-withdrawing and donating properties, respectively, making it a valuable candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1806490-71-0 is often utilized in multistep organic reactions, including reductive amination and palladium-catalyzed cross-coupling. Its stability under acidic conditions and solubility in common organic solvents (e.g., DMSO, ethanol) enhance its practicality in laboratory settings. Industry professionals frequently search for "synthesis of 5-Methoxy-3-methyl-2-nitroaniline" or "suppliers of CAS 1806490-71-0," reflecting its commercial relevance.

Environmental and regulatory considerations are also pivotal. While 5-Methoxy-3-methyl-2-nitroaniline is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicity profile are subjects of ongoing research, aligning with the global push toward green chemistry principles. This aligns with trending queries like "eco-friendly nitroaromatic compounds" and "sustainable aniline derivatives."

In the pharmaceutical sector, this compound’s derivatives are explored for anticancer and anti-inflammatory properties. Recent publications highlight its incorporation into heterocyclic scaffolds, addressing challenges in drug bioavailability and selective targeting. Such advancements resonate with search trends such as "nitroanilines in medicinal chemistry" and "novel aromatic amine applications."

Analytical characterization of 5-Methoxy-3-methyl-2-nitroaniline typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity (>98%) and validate its utility in high-precision applications. For manufacturers, keywords like "bulk CAS 1806490-71-0" or "custom synthesis nitroanilines" reflect market needs for scalable production.

Future prospects for CAS 1806490-71-0 include its integration into advanced materials such as organic semiconductors and liquid crystals. The compound’s conjugated π-system and substituent effects offer tunable electronic properties, a hot topic in "organic electronics research." Collaborative efforts between academia and industry continue to expand its applications, ensuring its prominence in scientific literature and patent filings.